An improved field test for barbiturates and hydantoins with a modified cobalt(II) thiocyanate reagent

ANALYSTANALYST Pub Date: DOI: 10.1039/AN9750000878

Abstract

The classical Dille-Koppanyi cobalt(II) acetate reagent has been rendered more sensitive and stable so as to provide a convenient single-fluid reagent for field testing for barbiturates. The test will also detect hydantoins and other hypnotics. Reagents based on cobalt(II) thiocyanate are essentially stable and are able to detect sub-microgram amounts of barbiturates in the keto form. The colour developed with barbiturates can be preserved indefinitely.

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